Cas no 168010-64-8 (2-Chloro-4-phenoxybenzonitrile)

2-Chloro-4-phenoxybenzonitrile structure
168010-64-8 structure
Product Name:2-Chloro-4-phenoxybenzonitrile
CAS No:168010-64-8
MF:C13H8ClNO
MW:229.661722183228
CID:2781425
PubChem ID:11557670
Update Time:2025-04-21

2-Chloro-4-phenoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-chloro-4-phenoxy-
    • E71525
    • SCHEMBL4184922
    • DTXSID20468547
    • 168010-64-8
    • AKOS012245301
    • NMMVGEFFGBBAHY-UHFFFAOYSA-N
    • 2-Chloro-4-phenoxybenzonitrile
    • Inchi: 1S/C13H8ClNO/c14-13-8-12(7-6-10(13)9-15)16-11-4-2-1-3-5-11/h1-8H
    • InChI Key: NMMVGEFFGBBAHY-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.0294416Da
  • Monoisotopic Mass: 229.0294416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 33Ų
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